
Personal protective equipment for handling
T2AA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: T2AA

Cat. No.: B1139199 Get Quote

Essential Safety and Handling Guide for T2AA
For researchers, scientists, and drug development professionals working with T2AA, a small

molecule inhibitor of proliferating cell nuclear antigen (PCNA), adherence to strict safety

protocols is paramount to ensure personal safety and maintain a secure laboratory

environment. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans for handling T2AA.

Chemical and Physical Properties
A summary of the key properties of T2AA is provided in the table below.

Property Value

Chemical Name
(βS)-β-Amino-4-(4-hydroxyphenoxy)-3,5-

diiodobenzenepropanol

Molecular Formula C₁₅H₁₅I₂NO₃

Molecular Weight 511.09 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO (up to 100 mM)

Storage Temperature Store at -20°C
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Personal Protective Equipment (PPE)
When handling T2AA, it is crucial to use appropriate personal protective equipment to prevent

exposure. The recommended PPE includes:

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

Hand Protection: Use chemically resistant gloves, such as nitrile or latex gloves. Always

inspect gloves for any tears or punctures before use.

Skin and Body Protection: A laboratory coat or gown should be worn to protect the skin and

clothing. Ensure the lab coat is fully buttoned.

Respiratory Protection: If working with the solid form of T2AA where dust may be generated,

or if working in a poorly ventilated area, a NIOSH-approved respirator is recommended.

Operational Plan for Handling T2AA
Adherence to the following procedural steps will ensure the safe handling of T2AA in a

laboratory setting.

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

T2AA.

Work in a well-ventilated area, preferably within a chemical fume hood.

Assemble all necessary equipment and reagents before starting the experiment.

Ensure an eyewash station and safety shower are readily accessible.

Handling the Solid Compound:

When weighing the solid T2AA, do so in a chemical fume hood to avoid inhalation of any

dust particles.

Use a spatula to transfer the solid and avoid creating dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Close the container tightly after use to prevent contamination and exposure.

Preparing Solutions:

When dissolving T2AA in a solvent like DMSO, add the solvent to the solid slowly to avoid

splashing.

If the solution needs to be sonicated or heated to aid dissolution, ensure the container is

properly sealed.

Experimental Use:

Handle all solutions containing T2AA with the same level of precaution as the solid form.

Avoid direct contact with skin and eyes.

Clearly label all containers with the name of the compound and its concentration.

Disposal Plan
Proper disposal of T2AA and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste:

All unused T2AA and solutions containing T2AA should be disposed of as hazardous

chemical waste.

Collect all waste in a clearly labeled, sealed, and appropriate waste container. Do not mix

with other waste streams unless compatible.

Follow your institution's and local regulations for hazardous waste disposal.

Contaminated Materials:

Any materials that have come into contact with T2AA, such as pipette tips, gloves, and

empty containers, should be considered contaminated.

Dispose of these materials in a designated hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/product/b1139199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste before the container is discarded.

Spill Cleanup:

In the event of a spill, evacuate the area and ensure it is well-ventilated.

Wearing the appropriate PPE, absorb the spill with an inert material (e.g., vermiculite,

sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Experimental Workflow for Safe Handling of T2AA
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Caption: Workflow for the safe handling of T2AA from preparation to disposal.
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To cite this document: BenchChem. [Personal protective equipment for handling T2AA].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139199#personal-protective-equipment-for-
handling-t2aa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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